Cas no 196617-88-6 (2-Chloro-N-(2,3-dimethylphenyl)benzamide)

• Product Name: 2-Chloro-N-(2,3-dimethylphenyl)benzamide
• CAS No: 196617-88-6
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• CID: 2858236
• PubChem ID: 295079
• Update Time: 2025-05-21

2-Chloro-N-(2,3-dimethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,3-dimethylphenyl)benzamide
• 2-Chloro-N-(2,3-diMethylphenyl)benzaMide, 97%
• STK206522
• AKOS000609608
• 2-CHLORO-2',3'-BENZOXYLIDIDE
• AB00080965-01
• MFCD00018254
• 196617-88-6
• Cambridge id 5328590
• Mefenamic RC2; NSC 164235;
• NSC-164235
• NSC164235
• 2-Chloro-N-(2,3-dimethylphenyl)benzamide

• MDL： MFCD00018254
• Inchi： 1S/C15H14ClNO/c1-10-6-5-9-14(11(10)2)17-15(18)12-7-3-4-8-13(12)16/h3-9H,1-2H3,(H,17,18)
• InChI Key： OUAGJVUPQKYHDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 259.0763918g/mol
• Monoisotopic Mass: 259.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Chloro-N-(2,3-dimethylphenyl)benzamide

Recent Advances in the Study of 2-Chloro-N-(2,3-dimethylphenyl)benzamide (CAS: 196617-88-6)

2-Chloro-N-(2,3-dimethylphenyl)benzamide (CAS: 196617-88-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzamide scaffold, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility in drug development.

The synthesis of 2-Chloro-N-(2,3-dimethylphenyl)benzamide has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The compound's structural features, including the chloro and dimethylphenyl substituents, have been shown to play a critical role in its binding affinity to target proteins, as demonstrated by X-ray crystallography and molecular docking studies.

Pharmacological evaluations of 2-Chloro-N-(2,3-dimethylphenyl)benzamide have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding suggests its potential application in the development of anti-inflammatory agents. Additionally, the compound has shown promise in modulating G-protein-coupled receptors (GPCRs), which are implicated in various diseases, including cancer and neurological disorders.

Recent in vivo studies have further elucidated the compound's pharmacokinetic and safety profiles. A preclinical trial conducted in 2023 demonstrated that 2-Chloro-N-(2,3-dimethylphenyl)benzamide exhibited favorable bioavailability and low toxicity in rodent models, making it a viable candidate for further development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future research.

In conclusion, 2-Chloro-N-(2,3-dimethylphenyl)benzamide (CAS: 196617-88-6) represents a promising scaffold for drug discovery, with demonstrated efficacy in enzyme inhibition and receptor modulation. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in diverse disease contexts. The compound's unique structural and functional attributes position it as a valuable tool for advancing our understanding of chemical biology and medicinal chemistry.